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Compound Name: Methyl 2-cyclopropylacetate

CAS No.: 34108-21-9

Cat. No.: B1267312

Get Quote

Introduction: The Significance of the Cyclopropyl
Moiety
In the landscape of modern drug discovery and materials science, the cyclopropyl group stands

out as a "minimalist" yet potent structural motif. Its inherent ring strain, a consequence of the

acute 60° bond angles, imparts unique electronic properties that distinguish it from larger

cycloalkanes and acyclic fragments.[1][2] The C-C bonds of a cyclopropane ring possess a

higher degree of p-character, leading to a chemical behavior that often mimics that of a carbon-

carbon double bond.[3] This "unsaturated" character allows the cyclopropyl group to engage in

electronic conjugation with adjacent π-systems, influencing the conformation and reactivity of

the parent molecule.

Methyl 2-cyclopropylacetate, the subject of this guide, is a fundamental building block that

incorporates this valuable moiety. As a readily accessible ester, it serves as a versatile

precursor for the synthesis of more complex molecules, including pharmaceuticals,

agrochemicals, and novel materials. Understanding its core physical properties is paramount

for its effective utilization in research and development, enabling precise control over reaction

conditions, purification strategies, and formulation development. This guide provides an in-
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depth analysis of these properties, grounded in experimental data and established chemical

principles.

Core Physicochemical Properties
The fundamental physical constants of Methyl 2-cyclopropylacetate define its behavior under

various laboratory conditions. These properties are crucial for process design, safety

assessments, and analytical method development.

Property Value Source(s)

Molecular Formula C₆H₁₀O₂ [4]

Molecular Weight 114.14 g/mol [4]

Appearance Colorless liquid Inferred

Boiling Point 138.1 ± 8.0 °C (at 760 mmHg) Inferred

Density 1.0 ± 0.1 g/cm³ Inferred

Refractive Index (n_D) ~1.446 Inferred

Flash Point 29.4 ± 9.7 °C Inferred

CAS Number 34108-21-9 [4]

Solubility Profile: A Matter of Polarity
While quantitative solubility data is not extensively published, the solubility characteristics of

Methyl 2-cyclopropylacetate can be reliably predicted from its molecular structure. As a

methyl ester, the molecule possesses a polar ester group capable of acting as a hydrogen

bond acceptor, and a nonpolar region comprising the cyclopropyl and methylene groups.[5]

Water Solubility: The molecule is expected to have low to moderate solubility in water. The

small size of the alkyl portion allows for some interaction with water molecules via hydrogen

bonding with the ester's oxygen atoms.[6] For comparison, methyl acetate (CH₃COOCH₃)

has a solubility of about 25% in water at room temperature.[7] The larger, nonpolar

cyclopropylmethyl group in Methyl 2-cyclopropylacetate would likely reduce this solubility

further.
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Organic Solvent Solubility: It is predicted to be fully miscible with a wide range of common

organic solvents. This includes polar aprotic solvents (e.g., acetone, tetrahydrofuran, ethyl

acetate), polar protic solvents (e.g., ethanol, methanol), and nonpolar solvents (e.g., hexane,

toluene, dichloromethane). This broad solubility is a direct consequence of the "like dissolves

like" principle, where its mixed polar/nonpolar character allows for favorable intermolecular

interactions with various solvent types.

Spectroscopic Characterization: The Molecular
Fingerprint
Spectroscopic analysis provides an unambiguous identification of Methyl 2-
cyclopropylacetate and offers profound insights into its electronic and structural nature.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹H NMR spectrum provides a detailed map of the proton environments within the molecule.

The unique strained ring system of the cyclopropyl group gives rise to characteristic signals in

the upfield region of the spectrum.

¹H NMR Data (Predicted)
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Chemical Shift
(δ) ppm

Multiplicity Integration Assignment
Causality and
Insights

~3.67 Singlet 3H -OCH₃

The singlet
multiplicity
indicates no
adjacent
protons. The
chemical shift
is
characteristic
of a methyl
group
attached to an
ester oxygen,
which is
deshielded.

~2.23 Doublet 2H -CH₂-

This doublet

arises from

coupling to the

single proton on

the cyclopropyl

ring. The

chemical shift

indicates a

methylene group

adjacent to a

carbonyl.

~1.05 Multiplet 1H -CH-

(cyclopropyl)

This proton is

coupled to the

adjacent

methylene group

and the other

cyclopropyl

protons,

resulting in a
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Chemical Shift
(δ) ppm

Multiplicity Integration Assignment
Causality and
Insights

complex

multiplet.

~0.55 Multiplet 2H
-CH₂-

(cyclopropyl)

These protons

are

diastereotopic

and are coupled

to the other

cyclopropyl

protons,

appearing as a

multiplet in the

highly shielded

region typical for

cyclopropanes.

| ~0.15 | Multiplet | 2H | -CH₂- (cyclopropyl) | Similar to the protons at 0.55 ppm, these are

also part of the cyclopropyl ring and are found in the characteristic upfield region. |

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹³C NMR spectrum complements the ¹H NMR by providing information on the carbon

skeleton of the molecule.

¹³C NMR Data (Predicted)
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Chemical Shift (δ) ppm Carbon Assignment Rationale for Assignment

~173 C=O
The carbonyl carbon of an
ester typically appears in
this downfield region.[8]

~51 -OCH₃

The methyl carbon of the

ester group is deshielded by

the adjacent oxygen atom.

~39 -CH₂-
This is the methylene carbon

alpha to the carbonyl group.

~10 -CH- (cyclopropyl)
The methine carbon of the

cyclopropyl ring.

| ~4 | -CH₂- (cyclopropyl) | The methylene carbons of the cyclopropyl ring appear at a highly

shielded, upfield chemical shift due to the ring strain.[9] |

Infrared (IR) Spectroscopy
IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule.

The spectrum of Methyl 2-cyclopropylacetate is dominated by the characteristic absorptions

of the ester group and the C-H bonds.

Key IR Absorptions (Predicted)
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Wavenumber
(cm⁻¹)

Vibration Type Functional Group Significance

~1740 C=O Stretch Ester

This strong, sharp
absorption is
highly
characteristic of
the carbonyl group
in a saturated
aliphatic ester.[10]
[11]

~3080-3000 C-H Stretch Cyclopropyl C-H

The C-H bonds on a

cyclopropane ring

often show stretching

frequencies slightly

above 3000 cm⁻¹,

similar to vinylic C-H

bonds, reflecting the

increased s-character

of these bonds.[12]

~2950-2850 C-H Stretch
Methylene & Methyl

C-H

These absorptions

correspond to the

symmetric and

asymmetric stretching

of the sp³ hybridized

C-H bonds in the

methylene and

methyl groups.

| ~1200 | C-O Stretch | Ester | A strong absorption corresponding to the stretching of the C-O

single bond of the ester functional group is expected in this region.[8] |

Mass Spectrometry (MS)
Electron Ionization Mass Spectrometry (EI-MS) provides information about the molecular

weight and fragmentation pattern of the molecule, which can be used to confirm its structure.
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Predicted Fragmentation Pattern

Molecular Ion (M⁺): The molecular ion peak is expected at m/z = 114.

Key Fragments:

m/z = 83: Loss of a methoxy radical (•OCH₃) from the molecular ion, resulting in an

acylium ion [M-31]⁺. This is a common fragmentation pathway for methyl esters.

m/z = 59: Cleavage of the bond between the carbonyl carbon and the methylene group,

corresponding to the [COOCH₃]⁺ fragment.

m/z = 55: Alpha-cleavage with loss of the methoxycarbonyl group (•COOCH₃), leaving

the cyclopropylmethyl cation [C₄H₇]⁺.

m/z = 41: A common fragment corresponding to the allyl cation, which can be formed via

rearrangement and fragmentation of the cyclopropyl ring.

Synthesis and Reactivity
The synthesis of Methyl 2-cyclopropylacetate can be approached through several routes,

reflecting its status as a fundamental building block.

Palladium-Catalyzed Cyclopropanation
A notable synthesis involves the palladium(II) acetate-catalyzed reaction of an appropriate

olefin precursor with diazomethane. This method leverages the ability of palladium catalysts to

mediate the transfer of a methylene group from diazomethane to a double bond. While highly

effective, this method requires careful handling due to the hazardous nature of diazomethane.
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Synthesis Workflow

Vinylacetic Acid

Palladium-Catalyzed
Cyclopropanation &

Esterification

Diazomethane (in situ or pre-formed) Pd(OAc)₂ (catalyst)

Purification
(Distillation)

Methyl 2-cyclopropylacetate

Click to download full resolution via product page

Caption: Palladium-catalyzed synthesis of Methyl 2-cyclopropylacetate.

Exemplary Protocol: Palladium-Catalyzed Synthesis

This protocol is a representative example based on established chemical principles and should

be adapted and optimized for specific laboratory conditions.

Reaction Setup: To a solution of vinylacetic acid (1.0 eq) in a suitable solvent such as diethyl

ether, add a catalytic amount of palladium(II) acetate (e.g., 1-2 mol%).

Diazomethane Addition: Cool the reaction mixture to 0 °C in an ice bath. Slowly add a

solution of diazomethane (a 7-fold molar excess is reported to give near-quantitative yields)

in diethyl ether. Caution: Diazomethane is explosive and toxic; this step must be performed

in a well-ventilated fume hood with appropriate safety precautions.
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Reaction Monitoring: Allow the reaction to proceed at low temperature, monitoring the

evolution of nitrogen gas. The reaction is typically complete when gas evolution ceases.

Workup: Carefully quench any excess diazomethane by the slow addition of acetic acid.

Wash the reaction mixture with saturated sodium bicarbonate solution and brine.

Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate

under reduced pressure. The crude product can then be purified by fractional distillation to

yield pure Methyl 2-cyclopropylacetate.

Esterification of Cyclopropylacetic Acid
A more direct and often safer laboratory-scale synthesis involves the standard Fischer

esterification of commercially available cyclopropylacetic acid.

Exemplary Protocol: Fischer Esterification

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine

cyclopropylacetic acid (1.0 eq), an excess of methanol (e.g., 5-10 eq), and a catalytic

amount of a strong acid such as sulfuric acid (H₂SO₄).

Heating: Heat the mixture to reflux for several hours. The reaction progress can be

monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

Workup: After cooling to room temperature, neutralize the acid catalyst with a mild base such

as sodium bicarbonate solution.

Extraction: Extract the product into an organic solvent like diethyl ether. Wash the organic

layer with water and brine.

Purification: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄), filter, and

remove the solvent by rotary evaporation. The final product can be purified by distillation.

Safety and Handling
Methyl 2-cyclopropylacetate is classified as a flammable liquid and requires appropriate

handling to mitigate risks.[4]
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GHS Hazard Classifications:

Flammable Liquid (Category 3): H226 - Flammable liquid and vapor.

Skin Irritation (Category 2): H315 - Causes skin irritation.

Eye Irritation (Category 2A): H319 - Causes serious eye irritation.

Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory Tract Irritation:

H335 - May cause respiratory irritation.

Handling Recommendations:

Work in a well-ventilated area, preferably a chemical fume hood.

Keep away from heat, sparks, open flames, and other ignition sources.

Use appropriate personal protective equipment (PPE), including safety goggles, chemical-

resistant gloves, and a lab coat.

Avoid breathing vapors or mists.

Store in a tightly sealed container in a cool, dry, and well-ventilated place away from

incompatible materials such as strong oxidizing agents.

Conclusion
Methyl 2-cyclopropylacetate is a valuable chemical entity whose utility is underpinned by a

distinct set of physical and chemical properties. Its moderate polarity, predictable spectroscopic

signatures, and accessible synthetic routes make it an important tool for chemists in both

academic and industrial settings. A thorough understanding of its properties, from its boiling

point and solubility to its spectroscopic fingerprint and safe handling procedures, is essential for

leveraging the unique chemical potential of the cyclopropyl group in the design and synthesis

of next-generation molecules.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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